Cas no 132606-01-0 ((R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid)

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid structure
132606-01-0 structure
Product Name:(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
CAS No:132606-01-0
Molecular Formula:C15H21NO4
Molecular Weight:279.332
MDL:MFCD18432757
CID:2855642
PubChem ID:69110896

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Properties

Names and Identifiers

    • BS-50148
    • CS-0186115
    • (2R)-2-({[(BENZYLOXY)CARBONYL]AMINO}METHYL)-4-METHYLPENTANOIC ACID
    • (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
    • MFCD18432757
    • FD6067
    • 132606-01-0
    • (2R)-4-methyl-2-(phenylmethoxycarbonylaminomethyl)pentanoic acid
    • SCHEMBL4602331
    • (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoicacid
    • MDL: MFCD18432757
    • InChIKey: YAZAEQMKZMDWPI-CYBMUJFWSA-N
    • Inchi: InChI=1S/C15H21NO4/c1-11(2)8-13(14(17)18)9-16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m1/s1
    • SMILES: CC(C[C@@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O)C

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 279.14705815g/mol
  • Heavy Atom Count: 20
  • Complexity: 311
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6Ų

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009Z5J-100mg
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester
132606-01-0 95%
100mg
$68.00
A2B Chem LLC
AE64663-100mg
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
132606-01-0 95%
100mg
$63.00 2024-04-20
Aaron
AR009ZDV-100mg
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester
132606-01-0 95%
100mg
$135.00
abcr
AB450308-250 mg
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid; .
132606-01-0
250mg
€429.10 2023-04-22
Advanced ChemBlocks
10078-250MG
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
132606-01-0 95%
250MG
$550 2023-09-15
Ambeed
A770695-100mg
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
132606-01-0 95%
100mg
$85.0
Chemenu
CM465159-100mg
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester
132606-01-0 95%+
100mg
$473 2024-08-02
eNovation Chemicals LLC
Y1216409-1g
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
132606-01-0 95%
1g
$2000 2022-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSF599-100mg
(2R)-2-({[(benzyloxy)carbonyl]amino}methyl)-4-methylpentanoic acid
132606-01-0 95%
100mg
¥561.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1256785-100mg
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
132606-01-0 95%
100mg
¥729.00

(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:132606-01-0)(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
A937103
Purity:99%
Quantity:1g
Price($):349.0